BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Spectroscopic Analysis
of 4-Methylstilbene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylstilbene

Cat. No.: B3023078

This guide provides a comprehensive overview of the key spectroscopic data for 4-
Methylstilbene (CisH14), a significant compound in photochemical research and materials
science. The following sections detail its characterization by *H Nuclear Magnetic Resonance
(NMR), 3C NMR, and Mass Spectrometry (MS), offering valuable reference data for
researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for the structural elucidation of 4-Methylstilbene,
providing detailed information about the hydrogen and carbon framework of the molecule.

The 'H NMR spectrum of (E)-4-Methylstilbene provides distinct signals for the methyl, vinylic,
and aromatic protons. The data presented was acquired on a 500 MHz spectrometer using
deuterated chloroform (CDCIs) as the solvent.[1][2]
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: . Coupling

Chemical Shift o Number of
Proton Type Multiplicity Constant (J,

(3, ppm) Protons

Hz)

Methyl (-CH3) 2.40 Singlet (s) N/A 3H
Vinylic (=CH) 7.08 -7.16 Multiplet (m) N/A 2H
Aromatic (CeHa) 7.21 Doublet (d) 7.9 2H
Aromatic (CeH5s) 7.29 Triplet (t) 7.2 1H
Aromatic (CeHs) 7.40 Triplet () 7.7 2H
Aromatic (CeHa) 7.46 Doublet (d) 8.3 2H
Aromatic (CeHs) 7.55 Doublet (d) 8.3 2H

The 13C NMR spectrum complements the proton data, identifying the unique carbon

environments within the molecule. The chemical shifts are influenced by the electronic density

around each nucleus, providing a complete map of the carbon skeleton.[1][3]

Carbon Type Chemical Shift (8, ppm)
Methyl (-CH3) 20.8

Vinylic & Aromatic (CH) 125.9

Vinylic & Aromatic (CH) 126.9

Vinylic & Aromatic (CH) 127.2

Vinylic & Aromatic (CH) 128.1

Vinylic & Aromatic (CH) 128.2

Vinylic & Aromatic (CH) 128.9

Quaternary (C) 134.1

Quaternary (C) 137.0
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Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for confirming the molecular weight and assessing
the purity of 4-Methylstilbene. Gas Chromatography-Mass Spectrometry (GC-MS) is
commonly employed for this purpose.[3]

Parameter Value Reference
Molecular Formula CisHia [415]
Molecular Weight 194.27 g/mol [6][7]
Exact Mass 194.10955 g/mol [51[6]
Primary lon [M]* at m/z 194 Inferred

Experimental Protocols

The data presented in this guide is typically acquired using standard analytical methodologies.

NMR Sample Preparation: A sample of 5-10 mg of 4-Methylstilbene is dissolved in
approximately 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCI3).[8]
Tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing.[8]
The spectra are then recorded on a high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

[1][]

Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, a diluted solution of
the compound is injected into the gas chromatograph. The GC column separates the
components of the sample before they enter the mass spectrometer, which ionizes and detects
the molecules to confirm identity and purity.[3]

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-Methylstilbene.
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Workflow for Spectroscopic Analysis of 4-Methylstilbene
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of 4-
Methylstilbene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023078#4-methylstilbene-spectroscopic-data-1h-

nmr-13c-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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